molecular formula C10H22 B1618057 4-Propylheptane CAS No. 3178-29-8

4-Propylheptane

Cat. No. B1618057
CAS RN: 3178-29-8
M. Wt: 142.28 g/mol
InChI Key: ABYGSZMCWVXFCQ-UHFFFAOYSA-N
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Description

4-Propylheptane is a useful research compound. Its molecular formula is C10H22 and its molecular weight is 142.28 g/mol. The purity is usually 95%.
The exact mass of the compound 4-Propylheptane is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Fatty Acyls [FA] -> Hydrocarbons [FA11]. However, this does not mean our product can be used or applied in the same or a similar way.
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properties

CAS RN

3178-29-8

Product Name

4-Propylheptane

Molecular Formula

C10H22

Molecular Weight

142.28 g/mol

IUPAC Name

4-propylheptane

InChI

InChI=1S/C10H22/c1-4-7-10(8-5-2)9-6-3/h10H,4-9H2,1-3H3

InChI Key

ABYGSZMCWVXFCQ-UHFFFAOYSA-N

SMILES

CCCC(CCC)CCC

Canonical SMILES

CCCC(CCC)CCC

boiling_point

157.5 °C

Other CAS RN

3178-29-8

Origin of Product

United States

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